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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxylic acid

Cat. No.: B1209419 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 1-Cyclohexene-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazard profile of 1-
Cyclohexene-1-carboxylic acid (CAS No. 636-82-8). It is intended for laboratory, research,

and drug development professionals who handle this chemical. This document consolidates

critical data on physical and chemical properties, toxicological hazards, handling procedures,

and emergency response protocols. All data is compiled from reputable safety data sheets and

chemical databases.

Chemical Identification and Physical Properties
1-Cyclohexene-1-carboxylic acid is an alpha,beta-unsaturated monocarboxylic acid.[1][2] It

has been identified as an intermediate in the anaerobic decomposition of benzoic acid.[2] It

appears as a white to light yellow, low-melting crystalline solid.[2][3]

Table 1: Physical and Chemical Properties of 1-Cyclohexene-1-carboxylic acid
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Property Value Source(s)

CAS Number 636-82-8 [4][5]

Molecular Formula C₇H₁₀O₂ [1][6][7]

Linear Formula C₆H₉CO₂H [8]

Molecular Weight 126.15 g/mol [1]

Appearance
White to light yellow low

melting crystalline solid
[2][3]

Melting Point 35-39 °C [2]

Boiling Point 133-135 °C at 14 mmHg [2]

Density 1.101 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Water Solubility 0.7 g/L at 20°C [2]

Hazard Identification and GHS Classification
1-Cyclohexene-1-carboxylic acid is classified as a hazardous chemical. The primary hazards

are severe skin corrosion and serious eye damage.[1][5] Different suppliers provide slightly

varying classifications, ranging from skin irritation (Category 2) to severe skin corrosion

(Category 1B).[1][4] The most frequently reported and therefore most conservative

classification is presented below.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[1][5]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage
[1][5]
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GHS Label Elements:

Pictogram: GHS05 (Corrosion)

Signal Word: Danger[1]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4][5]

P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P310: Immediately call a POISON CENTER or doctor/physician.[5]

Toxicological Information
Detailed toxicological studies for 1-Cyclohexene-1-carboxylic acid are not widely available in

the public domain.[3][4] The hazard classifications are based on data submitted to regulatory

bodies like the European Chemicals Agency (ECHA).[1]

Acute Toxicity: No information is available.[3][4]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1B).[1][5]

Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][5]

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: No data available.[3]

Reproductive Toxicity: No data available.[3]
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PBT/vPvB Assessment: This substance is not considered to be persistent, bioaccumulative,

and toxic (PBT), or very persistent and very bioaccumulative (vPvB).[4]

Experimental Protocols
Specific experimental reports for this compound are not publicly available. The GHS

classifications are derived from standardized testing methodologies, likely following OECD

(Organisation for Economic Co-operation and Development) guidelines.

Skin Corrosion/Irritation (Ref: OECD Guideline 404/435): This type of study typically involves

applying the test substance to the skin of laboratory animals (in vivo) or to reconstructed

human epidermis models (in vitro). Observations for erythema, edema, and corrosive effects

are made over a period of up to 14 days. A Category 1B classification implies that the

substance produces irreversible skin damage after an exposure of up to one hour.

Serious Eye Damage/Irritation (Ref: OECD Guideline 405/437): This test involves applying

the substance to the eye of an animal (in vivo) or using in vitro models like Bovine Corneal

Opacity and Permeability (BCOP). The classification of Category 1 indicates the substance

causes irreversible tissue damage to the eye or serious physical decay of vision.

Handling, Storage, and Exposure Controls
Proper engineering controls and personal protective equipment are mandatory when handling

this chemical to prevent contact.

Table 3: Exposure Controls and Personal Protection
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Control Parameter Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area,

preferably in a closed system

or with local exhaust

ventilation. Eyewash stations

and safety showers must be

readily available.

[3][4][5]

Eye/Face Protection
Wear chemical safety goggles

or a face shield.
[5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[5][6]

Respiratory Protection

For dusts, use a dust mask

(e.g., N95). For vapors, use an

approved respirator with

appropriate cartridges.

Safe Handling

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

Avoid dust formation.

[4][5]

Storage Conditions

Keep container tightly closed.

Store in a cool, shaded, and

dry area. Store locked up.

Some suppliers recommend

storing under an inert gas.

[4][5]

Emergency Procedures and First Aid
Immediate action is required in case of exposure. The following diagram outlines the

emergency response workflow.

Caption: Emergency first aid workflow for exposure to 1-Cyclohexene-1-carboxylic acid.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions Source(s)

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Get medical

advice/attention if you feel

unwell.

[4][5]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with plenty of water. If skin

irritation or burns occur, get

immediate medical

advice/attention.

[4][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[4][5]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Get immediate

medical advice/attention.

[4][5]

Fire and Explosion Hazard Data
The substance is a combustible solid.

Table 5: Fire Fighting Measures
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Parameter Information Source(s)

Extinguishing Media
Dry powder, foam, water spray,

carbon dioxide (CO₂).
[4]

Specific Hazards

No specific hazards arising

from the chemical are

reported. Thermal

decomposition can release

irritating gases and vapors like

carbon monoxide and carbon

dioxide.

[3][4][9]

Protective Equipment

Firefighters should wear

personal protective equipment,

including self-contained

breathing apparatus (SCBA).

[4]

Stability and Reactivity
Reactivity: No dangerous reactions known under normal conditions.[10]

Chemical Stability: Stable under normal and recommended storage conditions.[4][11]

Conditions to Avoid: Incompatible products, heat, and sources of ignition.[9][11]

Incompatible Materials: Strong oxidizing agents, bases.[9][11]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂) upon

combustion.[9]

Disposal Considerations
Disposal of 1-Cyclohexene-1-carboxylic acid and its containers must be done in accordance

with local, regional, and national regulations. Waste should be entrusted to a licensed waste

disposal company.[4] Do not allow the product to enter drains.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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